Cas no 2172064-56-9 (1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172064-56-9
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6097597
• PubChem ID: 165588463
• Update Time: 2025-10-11

1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde
• EN300-1609995
• 2172064-56-9

• Inchi： 1S/C12H16N2O3S/c15-8-9-7-13-14(10-3-1-2-4-10)12(9)18(16,17)11-5-6-11/h7-8,10-11H,1-6H2
• InChI Key： UYIIQCFGMZNNHG-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1C1CCCC1)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-Cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172064-56-9)

1-Cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172064-56-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound, particularly the cyclopropanesulfonyl and cyclopentyl groups, contribute to its potential therapeutic applications.

The chemical structure of 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring substituted with a cyclopentyl group at the 1-position and a cyclopropanesulfonyl group at the 5-position. The presence of the aldehyde functional group at the 4-position further enhances its reactivity and potential for derivatization. This combination of functional groups provides a robust platform for the development of new pharmaceutical agents.

Recent studies have highlighted the potential of 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde has also been investigated for its potential anticancer effects. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable option for further development into a therapeutic agent. However, more detailed studies are needed to fully characterize its pharmacokinetic profile and to optimize its formulation for clinical use.

In terms of safety, initial toxicity studies have shown that 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde has a good safety margin when administered at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments will be required before it can be advanced to clinical trials. These assessments will include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that it meets all regulatory requirements.

The synthesis of 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an acyl chloride or acid anhydride. The subsequent introduction of the cyclopentyl and cyclopropanesulfonyl groups can be achieved through selective substitution reactions or other synthetic strategies. The final step involves the conversion of a suitable precursor to the aldehyde form using standard oxidation methods.

The versatility of 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde as a building block for drug discovery is further enhanced by its ability to undergo various chemical modifications. For example, the aldehyde group can be readily converted into other functional groups such as carboxylic acids, esters, or amides through well-known organic reactions. This flexibility allows researchers to explore a wide range of structural analogs with potentially improved pharmacological properties.

In conclusion, 1-cyclopentyl-5-(cyclopropanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172064-56-9) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research efforts will continue to elucidate its mechanisms of action and optimize its properties for clinical applications.